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Compound of Interest

Compound Name: Tetradecyl methane sulfonate

Cat. No.: B3044311 Get Quote

A thorough review of available scientific literature indicates that tetradecyl methanesulfonate is

not commonly employed as a protecting group for functional groups such as alcohols and

amines in standard organic synthesis. While the methanesulfonyl (mesyl) group is a well-

established activating group for alcohols, converting them into excellent leaving groups for

nucleophilic substitution and elimination reactions, its application as a routine protecting group

is less frequent. The use of the specific tetradecyl ester of methanesulfonic acid for this

purpose is not documented in readily accessible chemical literature.

The long lipophilic tetradecyl chain would significantly alter the physical properties of a

molecule, a strategy sometimes used in specific contexts like surfactant chemistry or to aid in

separation processes. However, for the singular purpose of protecting a functional group

through a reaction sequence, more conventional protecting groups are overwhelmingly favored

due to their well-characterized stability, ease of introduction, and mild removal conditions.

Given the absence of specific data on tetradecyl methanesulfonate as a protecting group, this

document will instead provide a general overview of methanesulfonates in organic synthesis,

drawing parallels where appropriate, and will detail standard protocols for the protection of

alcohols and amines using more common protecting groups.
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Methanesulfonates, or mesylates, are esters of methanesulfonic acid. They are most frequently

utilized to activate hydroxyl groups. The reaction of an alcohol with methanesulfonyl chloride

(MsCl) in the presence of a non-nucleophilic base, such as triethylamine or pyridine, yields the

corresponding methanesulfonate.
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Mesylate Formation
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Methanesulfonyl Chloride (MsCl), Base
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Dissolve alcohol and imidazole in DCM/DMF

Add TBDMSCl

Stir at room temperature

Monitor by TLC

Aqueous workup and extraction

Purification by chromatography

Isolated TBDMS-protected alcohol
 

R-NH2

R-NHBoc

Boc₂O, Base

R-NH2

Acid (e.g., TFA, HCl)
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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